[(4-Methoxyphenyl)imino]dimethyl-lambda6-sulfanone

• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• IUPAC Name: (4-methoxyphenyl)imino-dimethyl-oxo-λ6-sulfane
• InChI: InChI=1S/C9H13NO2S/c1-12-9-6-4-8(5-7-9)10-13(2,3)11/h4-7H,1-3H3
• InChI Key: HSDMGJPHJHJPKM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N=S(=O)(C)C

Description

[(4-Methoxyphenyl)imino]dimethyl-lambda6-sulfanone is an organic sulfur compound with the molecular formula C8H11NO2S. It is characterized by the presence of sulfur, nitrogen, and oxygen atoms, and typically appears as a white or pale yellow crystalline solid . This compound is relatively stable at room temperature but may become unstable under high temperature and humid conditions .

Preparation Methods

The synthesis of [(4-Methoxyphenyl)imino]dimethyl-lambda6-sulfanone generally involves a series of organic reactions, including sulfonation and azo coupling reactions . One common synthetic route involves the reaction of 4-methoxyaniline with dimethyl sulfoxide and a suitable oxidizing agent under controlled conditions . Industrial production methods may vary, but they typically involve similar reaction pathways with optimized conditions for higher yields and purity .

Chemical Reactions Analysis

[(4-Methoxyphenyl)imino]dimethyl-lambda6-sulfanone undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfone derivatives using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can convert it into corresponding sulfide derivatives using reducing agents like lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions where the methoxy group is replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like methanol or dichloromethane, and catalysts such as iron(III) chloride or iodine . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

[(4-Methoxyphenyl)imino]dimethyl-lambda6-sulfanone has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in organic reactions.

Biology: This compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating certain diseases.

Industry: It is used in the production of specialty chemicals and as a precursor for the synthesis of other sulfur-containing compounds.

Mechanism of Action

The mechanism by which [(4-Methoxyphenyl)imino]dimethyl-lambda6-sulfanone exerts its effects involves interactions with specific molecular targets and pathways. For example, its antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes or inhibit key enzymes involved in bacterial metabolism . The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

[(4-Methoxyphenyl)imino]dimethyl-lambda6-sulfanone can be compared with other similar compounds, such as:

[(4-Methoxyphenyl)imino]dimethyl-lambda6-sulfoxide: This compound has a similar structure but contains a sulfoxide group instead of a sulfanone group.

[(4-Methoxyphenyl)imino]dimethyl-lambda6-sulfone: This compound contains a sulfone group and exhibits different chemical reactivity and properties.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties .